Cas no 1541349-84-1 (2-(1,2-oxazol-3-yl)ethan-1-ol)

• Product Name: 2-(1,2-oxazol-3-yl)ethan-1-ol
• CAS No: 1541349-84-1
• MF: C₅H₇NO₂
• MW: 113.114581346512
• CID: 6017930
• PubChem ID: 17997979
• Update Time: 2024-01-13

2-(1,2-oxazol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-oxazol-3-yl)ethan-1-ol
• 3-Isoxazoleethanol
• EN300-1807504
• SCHEMBL3560289
• 1541349-84-1
• 2-(Isoxazol-3-yl)ethan-1-ol

• Inchi： 1S/C5H7NO2/c7-3-1-5-2-4-8-6-5/h2,4,7H,1,3H2
• InChI Key： AADUNGUUVWMGSR-UHFFFAOYSA-N
• SMILES： O1C=CC(CCO)=N1

Computed Properties

• Exact Mass: 113.047678466g/mol
• Monoisotopic Mass: 113.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.180±0.06 g/cm3(Predicted)
• Boiling Point: 235.4±15.0 °C(Predicted)
• pka: 14.37±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles